N-(2,4-dimethoxyphenyl)-8-fluoro-5-methyl-10-oxo-3,4,5,10-tetrahydrobenzo[b][1,6]naphthyridine-2(1H)-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-8-fluoro-5-methyl-10-oxo-3,4-dihydro-1H-benzo[b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C22H22FN3O4/c1-25-18-7-4-13(23)10-15(18)21(27)16-12-26(9-8-19(16)25)22(28)24-17-6-5-14(29-2)11-20(17)30-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,24,28)
• InChI Key: PEYJPTQGBAJMAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CN(CC2)C(=O)NC3=C(C=C(C=C3)OC)OC)C(=O)C4=C1C=CC(=C4)F
• Molecular Formula: C22H22FN3O4
• Molecular Weight: 411.4 g/mol

Description

Naphthyridines are an important class of heterocyclic compounds found in a variety of biologically active molecules. They have a fused system of two pyridine rings. Substituted benzo[c][2,7]naphthyridines have been shown a broad spectrum of biological and pharmacological properties.

Synthesis Analysis

The synthesis of naphthyridines has been a topic of interest in recent years. Methods include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

The molecular structure of naphthyridines involves a fused system of two pyridine rings. The specific structure of “N-(2,4-dimethoxyphenyl)-8-fluoro-5-methyl-10-oxo-3,4,5,10-tetrahydrobenzo[b][1,6]naphthyridine-2(1H)-carboxamide” would involve additional functional groups attached to this base structure.

Chemical Reactions Analysis

Naphthyridines can undergo a variety of chemical reactions. For example, a three-component reaction of aromatic aldehyde, naphthalene-2-amine or naphthalen-1-amine, and tert-butyl 2,4-dioxopiperidine-1-carboxylate can yield naphtho[1,6]naphthyridine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of naphthyridines can vary depending on the specific compound. In general, they are stable crystalline solids.

Mechanism of Action

The mechanism of action of naphthyridines can vary depending on the specific compound and its biological target. Some naphthyridines have shown diverse biological activities.

Future Directions

Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. Their wide range of activity makes them a fascinating object of research with prospects for use in therapeutic purposes.